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Compound of Interest

Compound Name: (-)-(R)-(S)-BPPFA

Cat. No.: B1144740 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the essential handling procedures and safety

precautions for the chiral phosphine ligand, (-)-(R)-(S)-BPPFA. Adherence to these guidelines

is critical for ensuring personnel safety and maintaining the integrity of the compound for

research and development applications.

Compound Identification and Properties
(-)-(R)-(S)-BPPFA, with the full chemical name (R)-(-)-N,N-Dimethyl-1-[(S)-2-

(diphenylphosphino)ferrocenyl]ethylamine, is a widely used chiral phosphine ligand in

asymmetric catalysis. Its efficacy in inducing high enantioselectivity makes it a valuable tool in

the synthesis of chiral molecules.

Table 1: Physical and Chemical Properties of (-)-(R)-(S)-BPPFA
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Property Value

CAS Number 74311-56-1

Molecular Formula C₃₈H₃₇FeNP₂

Molecular Weight 625.5 g/mol

Appearance Light yellow to brown powder or crystals[1]

Melting Point 141-144 °C[1][2]

Solubility Soluble in chloroform and dichloromethane

Optical Activity [α]20/D ~350°, c = 0.5 in chloroform[1]

Hazard Identification and Safety Precautions
While a specific, comprehensive Safety Data Sheet (SDS) with GHS classification for (-)-(R)-
(S)-BPPFA is not readily available in public domains, its chemical nature as an organometallic

phosphine ligand necessitates stringent safety protocols. Phosphine ligands, particularly

electron-rich ones, are susceptible to oxidation.

General Hazards:

Air Sensitivity: Prone to oxidation upon exposure to air, which can deactivate the ligand and

affect catalytic activity.

Combustibility: Fine dusts of organic compounds can form explosive mixtures with air.

Toxicity: While specific toxicological data is limited, organometallic compounds and

phosphine derivatives should be handled as potentially toxic. Inhalation, ingestion, and skin

contact should be avoided.

Table 2: Recommended Personal Protective Equipment (PPE)
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Protection Type Required Equipment Specifications and Use

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles. A face shield is

recommended when a splash

hazard exists.

Must be NIOSH (US) or EN

166 (EU) approved.

Skin Protection

Chemically resistant gloves

(e.g., nitrile, neoprene) and a

flame-retardant lab coat.

Inspect gloves for integrity

before each use. Use proper

glove removal technique to

prevent skin contact.

Respiratory Protection

Use a NIOSH-approved

respirator with appropriate

cartridges if working outside of

a certified fume hood or

glovebox, or if dusts may be

generated.

Handling and Storage Protocols
The air-sensitive nature of (-)-(R)-(S)-BPPFA requires the use of inert atmosphere techniques

to prevent degradation.

Storage:

Store in a tightly sealed container in a cool, dry, and dark place.

The compound should be kept under an inert atmosphere (e.g., argon or nitrogen).[1]

Refrigeration (2-8°C) is recommended for long-term storage.[1]

Handling:

All manipulations of the solid compound should be performed in a glovebox with a

continuously maintained inert atmosphere (<1 ppm O₂ and H₂O).
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Alternatively, a Schlenk line can be used for handling solutions of the compound. This

involves using specialized glassware and techniques to maintain an inert atmosphere within

the reaction vessel.

Experimental Protocols
The following is a generalized protocol for a typical asymmetric catalytic reaction using an air-

sensitive phosphine ligand like (-)-(R)-(S)-BPPFA. This should be adapted based on the

specific reaction being performed.

Protocol: General Asymmetric Hydrogenation

Glassware Preparation: All glassware (Schlenk flasks, syringes, cannulas) must be

thoroughly dried in an oven (e.g., overnight at 120°C) and cooled under a stream of dry, inert

gas (argon or nitrogen).

Reagent Preparation (Inside a Glovebox):

Weigh the required amounts of the metal precursor (e.g., a rhodium or palladium salt) and

the (-)-(R)-(S)-BPPFA ligand into a pre-dried Schlenk flask equipped with a magnetic stir

bar.

Seal the flask with a septum before removing it from the glovebox.

Reaction Setup (on a Schlenk line):

Connect the sealed Schlenk flask to the Schlenk line.

Evacuate the flask and backfill with inert gas (repeat three times) to ensure a completely

inert atmosphere.

Add the degassed solvent via a gas-tight syringe or cannula.

Stir the mixture to allow for the formation of the catalyst complex.

Add the substrate via a gas-tight syringe.

Reaction Execution:
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If the reaction is a hydrogenation, the flask is then connected to a hydrogen source (e.g., a

balloon or a high-pressure reactor).

Monitor the reaction progress using appropriate analytical techniques (e.g., TLC, GC,

NMR).

Work-up and Purification:

Once the reaction is complete, quench the reaction mixture as required by the specific

protocol.

Purification is typically performed using column chromatography under an inert

atmosphere if the product is also air-sensitive.

Visualized Workflows and Mechanisms
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Experimental Workflow for Handling Air-Sensitive Reagents

Glassware Preparation
(Oven-drying)

Glovebox Operations
(Weighing of Solids)

Schlenk Line Setup
(Inert Atmosphere)

Addition of Degassed Solvent

Addition of Substrate/Reagents

Reaction Monitoring

Reaction Work-up

Click to download full resolution via product page

Caption: A typical workflow for experiments involving air-sensitive reagents.
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Generic Catalytic Cycle for Pd-Catalyzed Cross-Coupling

Pd(0)L₂

Oxidative
AdditionR-Pd(II)L₂(X)

R-X

Transmetalation

R-Pd(II)L₂(R')

R'-M

Reductive
Elimination

R-R'

Click to download full resolution via product page

Caption: A simplified catalytic cycle for a palladium-catalyzed cross-coupling reaction.

Spill, Leak, and Disposal Procedures
Spills and Leaks:

In case of a small spill, and if it is safe to do so, contain the spill with an inert absorbent

material (e.g., vermiculite, sand).
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For larger spills, evacuate the area and contact your institution's environmental health and

safety department.

Ensure adequate ventilation. Avoid generating dust.

Disposal:

Dispose of waste material in accordance with local, state, and federal regulations.

Contaminated materials and empty containers should be treated as hazardous waste and

disposed of through a licensed waste management company. Do not dispose of down the

drain.

First Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing. Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Disclaimer: This guide is intended for informational purposes only and does not replace a

formal risk assessment or the specific guidance provided in a Safety Data Sheet. Always

consult the most up-to-date SDS for any chemical before use and follow all institutional safety

protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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